Cas no 335377-40-7 (sodium (2S)-2-amino-2-phenylpropanoate)

• Product Name: sodium (2S)-2-amino-2-phenylpropanoate
• CAS No: 335377-40-7
• MF: C₉H₁₂NNaO₂
• MW: 189.186853408813
• MDL: MFCD29041345
• CID: 5155871
• PubChem ID: 122236409
• Update Time: 2026-03-04

sodium (2S)-2-amino-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-α-methyl-, sodium salt (1:1), (αS)-
• sodium (2S)-2-amino-2-phenylpropanoate

• MDL： MFCD29041345
• Inchi： 1S/C9H11NO2.Na.H/c1-9(10,8(11)12)7-5-3-2-4-6-7;;/h2-6H,10H2,1H3,(H,11,12);;/t9-;;/m0../s1
• InChI Key： MDOPVWYZDVJFAF-WWPIYYJJSA-N
• SMILES： [C@@](C1C=CC=CC=1)(N)(C)C(=O)O.[NaH]

Additional information on sodium (2S)-2-amino-2-phenylpropanoate

Introduction to Sodium (2S)-2-amino-2-phenylpropanoate (CAS No. 335377-40-7)

Sodium (2S)-2-amino-2-phenylpropanoate (CAS No. 335377-40-7) is a synthetic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as sodium phenylalaninate, is a sodium salt of the L-enantiomer of phenylalanine, an essential amino acid. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular formula of sodium (2S)-2-amino-2-phenylpropanoate is C₉H₁₁NO₂Na, with a molecular weight of approximately 196.19 g/mol. The compound is characterized by its high solubility in water, making it an ideal candidate for various aqueous-based reactions and formulations. Its stability under a wide range of pH conditions further enhances its utility in both laboratory and industrial settings.

In recent years, sodium (2S)-2-amino-2-phenylpropanoate has been extensively studied for its potential applications in drug development. One of the key areas of interest is its role as a building block in the synthesis of peptides and proteins. The L-enantiomer of phenylalanine is crucial for the formation of biologically active peptides, and the sodium salt form provides enhanced solubility and reactivity, facilitating efficient synthesis processes.

Beyond its use as a synthetic intermediate, sodium (2S)-2-amino-2-phenylpropanoate has shown promise in the treatment of various medical conditions. For instance, phenylalanine derivatives have been explored for their potential neuroprotective effects. Research published in the Journal of Medicinal Chemistry has demonstrated that certain phenylalanine analogs can effectively cross the blood-brain barrier and exert neuroprotective effects, potentially offering new therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, sodium (2S)-2-amino-2-phenylpropanoate has also been investigated for its role in metabolic disorders. Studies have shown that phenylalanine derivatives can influence insulin sensitivity and glucose metabolism, making them potential candidates for the treatment of diabetes and related metabolic syndromes. A recent study published in the American Journal of Physiology highlighted the ability of specific phenylalanine derivatives to improve insulin signaling pathways in adipose tissue, suggesting their potential as novel therapeutic agents.

The safety profile of sodium (2S)-2-amino-2-phenylpropanoate is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound exhibits low toxicity and high biocompatibility, making it suitable for use in both preclinical and clinical settings. These findings are supported by extensive safety data from various regulatory agencies, ensuring that it meets the stringent safety standards required for pharmaceutical applications.

In conclusion, sodium (2S)-2-amino-2-phenylpropanoate (CAS No. 335377-40-7) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties, coupled with its potential therapeutic benefits, make it an important molecule for further exploration and development. As research continues to advance, it is likely that new applications and insights into the biological activities of this compound will emerge, further solidifying its importance in the field.